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Compound of Interest

Compound Name: ML206

Cat. No.: B3039202 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ML206 (CAS 958842-64-3) is not readily

available in the public domain. The following disposal procedures are based on general best

practices for handling and disposing of novel research chemicals. Researchers, scientists, and

drug development professionals must consult their institution's Environmental Health and

Safety (EHS) department for specific guidance and to ensure compliance with all local, state,

and federal regulations.

Essential Safety and Logistical Information
The proper disposal of any chemical, including the novel modulator of lipid storage ML206, is a

critical component of laboratory safety and environmental responsibility. In the absence of a

specific SDS, a conservative approach that treats the compound as potentially hazardous is

required. The following guidelines provide a framework for the safe handling and disposal of

ML206.

Quantitative Data for Disposal Planning
The following table summarizes key quantitative information that should be determined in

consultation with your institution's EHS department before initiating disposal procedures.
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Parameter Guideline Recommended Action

Waste Category To be determined by EHS

Consult your EHS department

to classify ML206 waste (e.g.,

hazardous, non-hazardous,

specific chemical waste

stream).

Container Type
Chemically resistant, sealed

container

Use a container approved by

your EHS department, typically

high-density polyethylene

(HDPE) or glass, that is

compatible with the waste.

Labeling
Clearly labeled with contents

and hazard warnings

Label waste containers with

"Hazardous Waste," the full

chemical name "N-[(4R)-1-

(2,4-Difluorophenyl)-4,5,6,7-

tetrahydroindazol-4-yl]pyridine-

2-carboxamide," the CAS

number "958842-64-3," and

any known hazard symbols.

Personal Protective Equipment

(PPE)

Minimum requirements for

handling chemical waste

At a minimum, wear a standard

laboratory coat, safety glasses

with side shields or goggles,

and chemical-resistant gloves

(e.g., nitrile). Additional PPE

may be required based on the

physical form of the waste

(solid or in solution).

Experimental Protocols for Waste Handling
The following step-by-step protocol outlines the general procedure for the disposal of ML206
waste. This protocol should be adapted to the specific requirements of your laboratory and

institution.

1. Waste Segregation:
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Do not mix ML206 waste with other chemical waste streams unless explicitly permitted by
your EHS department.
Segregate solid waste (e.g., contaminated consumables) from liquid waste (e.g., unused
solutions).

2. Container Preparation:

Select a clean, dry, and appropriate waste container as specified by your EHS department.
Ensure the container is properly labeled before adding any waste.

3. Waste Transfer:

When transferring waste, work in a well-ventilated area, such as a chemical fume hood.
For solid waste, use a dedicated scoop or spatula to transfer the material into the waste
container.
For liquid waste, use a funnel to prevent spills.
Avoid generating dust or aerosols.

4. Container Sealing and Storage:

Securely seal the waste container.
Store the sealed container in a designated satellite accumulation area that is secure and
away from incompatible materials.

5. Waste Pickup and Disposal:

Arrange for the collection of the waste by your institution's EHS department or a licensed
hazardous waste disposal contractor.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like ML206.
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General Chemical Waste Disposal Workflow
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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This guide provides a foundational understanding of the necessary precautions and procedures

for the disposal of ML206. By prioritizing safety and adhering to institutional and regulatory

guidelines, researchers can ensure the responsible management of chemical waste.

To cite this document: BenchChem. [Prudent Disposal of ML206: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039202#ml206-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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